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Compound of Interest

Compound Name:
(5-Bromo-2-methyl-3-

nitrophenyl)methanol

Cat. No.: B11718481

Get Quote

A Note on Chemical Identification: This guide focuses on Benzyl Isothiocyanate (BITC), CAS

Number 622-78-6. The requested CAS Number 1807110-78-6 could not be found in available

chemical databases and is presumed to be an error. All data herein pertains to Benzyl

Isothiocyanate.

Introduction
Benzyl Isothiocyanate (BITC) is a naturally occurring isothiocyanate found in cruciferous

vegetables such as watercress, cabbage, and broccoli.[1] It is formed from the enzymatic

hydrolysis of its precursor glucosinolate, glucotropaeolin. In recent years, BITC has garnered

significant attention from the scientific community for its potent biological activities, particularly

its anticancer properties.[2][3] This compound has been shown to exhibit chemopreventive and

therapeutic effects in various cancer models by modulating a multitude of cellular signaling

pathways.[2] This guide provides a comprehensive overview of the physicochemical properties,

safe handling procedures, biological activities, and experimental protocols relevant to the use

of Benzyl Isothiocyanate in a research and drug development setting.
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BITC is a colorless to pale yellow liquid with a characteristic pungent odor reminiscent of

mustard.[4] Its poor water solubility presents a challenge in biological assays, often requiring

the use of organic solvents like DMSO or encapsulation techniques to enhance its

bioavailability.[1]

Property Value Source(s)

CAS Number 622-78-6 [5]

Molecular Formula C₈H₇NS [6]

Molecular Weight 149.21 g/mol [6]

Appearance Colorless to pale yellow liquid [4]

Boiling Point 242-243 °C at 760 mmHg [6]

Melting Point 41 °C [6]

Density ~1.125 g/cm³ [7]

Solubility in Water 0.109 mg/mL at 25 °C [6]

Solubility in Organic Solvents
Soluble in DMSO, ethanol,

chloroform
[8]

Vapor Pressure 0.02 mmHg at 20 °C [4]

Flash Point 100 °C (212 °F) [4]

Safe Handling and Storage
Benzyl Isothiocyanate is a hazardous substance that requires careful handling to minimize

exposure. It is harmful if swallowed, inhaled, or absorbed through the skin and is irritating to the

eyes, respiratory system, and skin.[4][5][9]

Personal Protective Equipment (PPE)
Gloves: Wear impervious chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[5]
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Respiratory Protection: A NIOSH-approved respirator is necessary when working with the

compound outside of a fume hood or in poorly ventilated areas.[5]

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.[5]

Handling Procedures
All work with BITC should be conducted in a well-ventilated chemical fume hood.[7]

Avoid breathing vapors, mists, or dust.[5]

Prevent contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in areas where BITC is handled.[5]

Wash hands thoroughly after handling.[7]

Storage
Store in a cool, dry, and well-ventilated area, away from incompatible materials such as

strong oxidizing agents, acids, bases, and alcohols.[7][10]

Keep the container tightly sealed to prevent exposure to moisture and light.[9][11] The

recommended storage temperature is 4°C.[5]

Containers may develop pressure; open carefully and vent periodically.[7]

Spill and Disposal Procedures
In case of a spill, evacuate the area and ensure adequate ventilation.[7]

Absorb the spill with an inert material such as sand or vermiculite and place it in a sealed

container for disposal.[7]

Dispose of waste in accordance with local, state, and federal regulations.[5]

Biological Activity and Mechanism of Action
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BITC's anticancer effects are multifaceted, involving the induction of apoptosis, cell cycle

arrest, and the inhibition of metastasis and angiogenesis.[2] These effects are mediated

through its interaction with multiple signaling pathways.

Induction of Apoptosis
BITC induces apoptosis in cancer cells through both intrinsic and extrinsic pathways. It can

generate reactive oxygen species (ROS), leading to mitochondrial dysfunction and the release

of cytochrome c.[12][13] This, in turn, activates caspase-9 and the downstream executioner

caspase-3.[3] BITC has also been shown to upregulate the expression of pro-apoptotic

proteins like Bax and down-regulate anti-apoptotic proteins like Bcl-2.[13]

Cell Cycle Arrest
BITC can cause cell cycle arrest, primarily at the G2/M phase, in various cancer cell lines.[13]

This is often associated with the modulation of key cell cycle regulatory proteins such as cyclins

and cyclin-dependent kinases (CDKs).[13]

Inhibition of Key Signaling Pathways
BITC has been shown to modulate several critical signaling pathways involved in cancer

progression:

STAT3 Pathway: BITC can inhibit the activation of Signal Transducer and Activator of

Transcription 3 (STAT3), a key protein in cell survival and proliferation.[8][12]

NF-κB Pathway: It can suppress the activation of Nuclear Factor-kappa B (NF-κB), a crucial

regulator of inflammation and cell survival.[8][14][15]

Wnt/β-catenin Pathway: BITC has been demonstrated to inhibit the Wnt/β-catenin signaling

pathway, which is often dysregulated in cancer.[16]

MAPK Pathway: The compound can also modulate the Mitogen-Activated Protein Kinase

(MAPK) pathway, which is involved in cell proliferation, differentiation, and apoptosis.[14][17]
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Caption: BITC's multifaceted anticancer mechanism.

Experimental Protocols
The following are generalized protocols for common in vitro assays used to evaluate the

anticancer effects of Benzyl Isothiocyanate.

Cell Viability Assay (MTT Assay)
This assay measures the metabolic activity of cells as an indicator of cell viability.

Cell Seeding: Plate cancer cells in a 96-well plate at a density of 4x10³ to 1x10⁴ cells per well

and incubate overnight.[1][16]
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Treatment: Replace the medium with fresh medium containing various concentrations of

BITC (e.g., 0-40 µM) and a vehicle control (e.g., DMSO).[16] Incubate for 24, 48, or 72

hours.[16]

MTT Addition: Add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours at

37°C.[16]

Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals.[1]

Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Clonogenicity Assay
This assay assesses the ability of a single cell to grow into a colony.

Pre-treatment: Treat cells with various concentrations of BITC for 24 hours.[16]

Seeding: Harvest the cells and seed a low density (e.g., 1,000 cells/well) in 6-well plates.[16]

Incubation: Culture the cells for approximately 2 weeks, allowing colonies to form.[16]

Staining: Fix the colonies with methanol and stain with 0.1% crystal violet.[16]

Quantification: Count the number of colonies in each well.

Western Blotting
This technique is used to detect specific proteins in a sample.

Cell Lysis: Treat cells with BITC for the desired time, then lyse the cells in RIPA buffer to

extract proteins.

Protein Quantification: Determine the protein concentration of the lysates using a BCA or

Bradford assay.

Electrophoresis: Separate the proteins by size using SDS-PAGE.

Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.
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Blocking and Antibody Incubation: Block the membrane and then incubate with primary

antibodies against the proteins of interest (e.g., STAT3, NF-κB, β-catenin, caspases),

followed by incubation with HRP-conjugated secondary antibodies.[16]

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system.[16]
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Caption: In vitro evaluation workflow for BITC.

Synthesis of Benzyl Isothiocyanate
Benzyl Isothiocyanate can be synthesized through several methods. A common laboratory-

scale synthesis involves the reaction of benzylamine with carbon disulfide in the presence of a

base to form a dithiocarbamate salt, which is then treated with a desulfurylating agent.[18]

Another approach is the reaction of benzyl halides with a thiocyanate salt.[19]

General Procedure from Benzylamine:

Dithiocarbamate Formation: Benzylamine is reacted with carbon disulfide (CS₂) in an

aqueous solution of a base like potassium carbonate (K₂CO₃) at room temperature.[18]
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Desulfurylation: The resulting dithiocarbamate salt is then treated with a desulfurylating

agent such as cyanuric chloride (TCT) in a biphasic system (e.g., water/dichloromethane) at

a low temperature (0 °C) to yield Benzyl Isothiocyanate.[18]

Conclusion
Benzyl Isothiocyanate is a promising natural compound with significant potential in cancer

research and drug development. Its ability to modulate multiple oncogenic signaling pathways

makes it an attractive candidate for further investigation. However, its hazardous nature

necessitates strict adherence to safety protocols. This guide provides a foundational

understanding of the key properties, handling procedures, and biological activities of BITC to

aid researchers in their studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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